![molecular formula C10H16F6N2O2 B3830194 ethyl [1-(sec-butylamino)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]carbamate](/img/structure/B3830194.png)
ethyl [1-(sec-butylamino)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]carbamate
Overview
Description
Ethyl [1-(sec-butylamino)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]carbamate, also known as AChEI, is a chemical compound that has been extensively studied for its potential use in scientific research applications. AChEI is a potent acetylcholinesterase inhibitor that has been shown to have significant effects on the biochemical and physiological processes in the body. In
Mechanism of Action
Ethyl [1-(sec-butylamino)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]carbamate works by inhibiting the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. By inhibiting this enzyme, this compound increases the concentration of acetylcholine in the synaptic cleft, leading to increased activation of cholinergic receptors. This increased activation of cholinergic receptors has been shown to have significant effects on various physiological processes such as memory, learning, and muscle contraction.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects on the body. It has been shown to improve cognitive function in patients with Alzheimer's disease and other forms of dementia by increasing the concentration of acetylcholine in the brain. This compound has also been shown to improve muscle strength and function in patients with myasthenia gravis by increasing the concentration of acetylcholine at the neuromuscular junction.
Advantages and Limitations for Lab Experiments
Ethyl [1-(sec-butylamino)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]carbamate has several advantages for use in lab experiments. It is a potent acetylcholinesterase inhibitor that has been extensively studied for its effects on various physiological processes. This compound is also relatively easy to synthesize and purify, making it readily available for use in experiments. However, this compound also has some limitations for use in lab experiments. It can be toxic at high concentrations, and its effects can be difficult to quantify due to its complex mechanism of action.
Future Directions
There are several future directions for research on ethyl [1-(sec-butylamino)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]carbamate. One area of research is the development of new this compound derivatives with improved potency and selectivity. Another area of research is the investigation of the effects of this compound on other physiological processes such as inflammation and immune function. Additionally, further research is needed to investigate the potential use of this compound in the treatment of other diseases such as multiple sclerosis and spinal cord injury.
Conclusion:
In conclusion, this compound is a potent acetylcholinesterase inhibitor that has been extensively studied for its potential use in scientific research applications. This compound has significant effects on the biochemical and physiological processes in the body, making it a valuable tool for researchers. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential uses of this compound in scientific research.
Scientific Research Applications
Ethyl [1-(sec-butylamino)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]carbamate has been extensively studied for its potential use in scientific research applications. It has been shown to have significant effects on the biochemical and physiological processes in the body, making it a valuable tool for researchers. This compound has been used to study the role of acetylcholine in various physiological processes such as memory, learning, and muscle contraction. It has also been used to investigate the pathophysiology of various diseases such as Alzheimer's disease, Parkinson's disease, and myasthenia gravis.
properties
IUPAC Name |
ethyl N-[2-(butan-2-ylamino)-1,1,1,3,3,3-hexafluoropropan-2-yl]carbamate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16F6N2O2/c1-4-6(3)17-8(9(11,12)13,10(14,15)16)18-7(19)20-5-2/h6,17H,4-5H2,1-3H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJZOXONKGPTCRH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(C(F)(F)F)(C(F)(F)F)NC(=O)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16F6N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.